Cas no 100556-70-5 (1-Propanol, 3-(hexadecyloxy)-2-(2,2,2-trifluoroethoxy)-)

• Product Name: 1-Propanol, 3-(hexadecyloxy)-2-(2,2,2-trifluoroethoxy)-
• CAS No: 100556-70-5
• MF: C₂₁H₄₁F₃O₃
• MW: 398.543658018112
• CID: 2622960
• PubChem ID: 13472521
• Update Time: 2025-04-21

1-Propanol, 3-(hexadecyloxy)-2-(2,2,2-trifluoroethoxy)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-(hexadecyloxy)-2-(2,2,2-trifluoroethoxy)-
• 100556-70-5
• 3-(HEXADECYLOXY)-2-(2,2,2-TRIFLUOROETHOXY)PROPAN-1-OL
• DTXSID60541707

• Inchi： 1S/C21H41F3O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-26-18-20(17-25)27-19-21(22,23)24/h20,25H,2-19H2,1H3
• InChI Key： GOSGFCZSOOIHGY-UHFFFAOYSA-N
• SMILES： FC(COC(CO)COCCCCCCCCCCCCCCCC)(F)F

Computed Properties

• Exact Mass: 398.30078g/mol
• Monoisotopic Mass: 398.30078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 20
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 398.5g/mol
• XLogP3: 8.2
• Topological Polar Surface Area: 38.7Ų